
Di-tert-butyl oxalate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Di-tert-butyl oxalate

Cat. No.: B1345461 Get Quote

Technical Summary: Di-tert-butyl Oxalate
This document provides core information regarding the chemical properties of di-tert-butyl
oxalate, specifically its molecular formula and molecular weight. This information is

fundamental for researchers, scientists, and professionals in drug development for accurate

stoichiometric calculations, analytical characterization, and experimental design.

Chemical Identity and Molecular Properties
Di-tert-butyl oxalate is an ester of oxalic acid and tert-butanol.[1] Its chemical structure and

composition are well-defined, allowing for precise determination of its molecular formula and

weight.

Property Value Source

Molecular Formula C10H18O4 [2][3][4]

Molecular Weight 202.25 g/mol [2][5]

Linear Formula (CH3)3COCOCOOC(CH3)3

IUPAC Name ditert-butyl oxalate [2]

CAS Number 691-64-5 [2][3][6]

Logical Relationship of Molecular Properties
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The diagram below illustrates the direct relationship between the molecular formula and the

calculated molecular weight of a chemical compound.

Relationship between Molecular Formula and Molecular Weight

Molecular Formula
(C10H18O4)
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Sum of Atomic Weights
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Provides Values for Calculation

Click to download full resolution via product page

Caption: Derivation of molecular weight from molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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